Cas no 400079-66-5 (3-(Methylsulfanyl)-2-phenyl-4-quinolinecarboxylic acid)

3-(Methylsulfanyl)-2-phenyl-4-quinolinecarboxylic acid structure
400079-66-5 structure
Product Name:3-(Methylsulfanyl)-2-phenyl-4-quinolinecarboxylic acid
CAS No:400079-66-5
MF:C17H13NO2S
MW:295.355623006821
CID:2142464
Update Time:2023-08-04

3-(Methylsulfanyl)-2-phenyl-4-quinolinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-methylthio-2-phenyl-quinoline-4-carboxylic acid
    • 3-(methylsulfanyl)-2-phenylquinoline-4-carboxylic acid
    • 3-(methylsulfanyl)-2-phenyl-4-quinolinecarboxylic acid
    • NSC156241
    • Bionet2_001410
    • Oprea1_276903
    • MLS000549367
    • PFILCCILKDJWCB-UHFFFAOYSA-N
    • HMS2385A09
    • HMS1368A02
    • SMR000168950
    • 3-(methylthio)-2-phenylquinoline-4-carboxylic acid
    • 3-(Methylsulfanyl)-2-phenyl-4-quinolinecarboxylic acid
    • Inchi: 1S/C17H13NO2S/c1-21-16-14(17(19)20)12-9-5-6-10-13(12)18-15(16)11-7-3-2-4-8-11/h2-10H,1H3,(H,19,20)
    • InChI Key: PFILCCILKDJWCB-UHFFFAOYSA-N
    • SMILES: S(C)C1C(C2C=CC=CC=2)=NC2C=CC=CC=2C=1C(=O)O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 370
  • Topological Polar Surface Area: 75.5

3-(Methylsulfanyl)-2-phenyl-4-quinolinecarboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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